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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B15568934 Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical compounds are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of FPR-A14, a formyl peptide receptor agonist. Adherence

to these procedures is critical for mitigating risks and preventing environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for FPR-A14. The compound is classified as harmful if swallowed, in contact with skin,

or inhaled.[1] Appropriate personal protective equipment (PPE) must be worn at all times when

handling FPR-A14.

Required Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact.[2][3]

[4]

Eye Protection Safety goggles or a face shield
To protect against splashes

and airborne particles.[2][3][4]

Body Protection
Laboratory coat or chemical-

resistant suit

To protect skin and clothing

from contamination.[2][3][4]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If dust

is generated, a respirator may

be necessary.

To prevent inhalation of

harmful particles.[1][4]

Step-by-Step Disposal Protocol for FPR-A14
The following protocol outlines the necessary steps for the safe disposal of FPR-A14 in solid

(powder) and liquid (solution) forms, as well as contaminated laboratory materials.

1. Waste Segregation and Containerization:

Solid Waste:

Collect un-used or contaminated solid FPR-A14 in a dedicated, clearly labeled hazardous

waste container.

The container must be made of a compatible material, be leak-proof, and have a secure

lid.[5][6][7]

Do not mix with other chemical waste streams unless compatibility has been confirmed by

a qualified professional.

Liquid Waste:

Collect solutions containing FPR-A14 in a separate, leak-proof, and clearly labeled

hazardous liquid waste container.
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The container should be compatible with the solvent used.

Contaminated Materials:

All disposable items that have come into contact with FPR-A14, such as pipette tips,

gloves, and weighing papers, must be disposed of as hazardous solid waste.[8]

Place these materials in the designated solid hazardous waste container.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:[9]

The words "Hazardous Waste"

The full chemical name: "FPR-A14"

The CAS Number: "329691-12-5"

The primary hazards (e.g., "Harmful," "Toxic")

The date of waste accumulation

The laboratory of origin (building and room number)

The Principal Investigator's name

3. Storage of Chemical Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[5][8]

This area should be away from general laboratory traffic and clearly marked with appropriate

signage.

Ensure that incompatible waste streams are segregated to prevent accidental reactions.

4. Decontamination of Reusable Labware:
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Reusable glassware and equipment should be decontaminated promptly after use.

Rinse the labware with a suitable solvent (e.g., ethanol or acetone) to dissolve any residual

FPR-A14.

Collect the solvent rinseate and dispose of it as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[1]

Never dispose of FPR-A14 down the drain or in the regular trash.[7][10]

Complete all necessary waste disposal forms and documentation as required by your

institution and local regulations.

Experimental Workflow for FPR-A14 Disposal
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Caption: Logical workflow for the proper disposal of FPR-A14.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of FPR-A14, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific guidelines and the material's Safety Data Sheet for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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